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Compound of Interest

Compound Name: 2,2,2-Trifluoroethylamine

Cat. No.: B1214592 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,2,2-Trifluoroethylamine (CAS

Number: 753-90-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

2,2,2-Trifluoroethylamine, identified by CAS number 753-90-2. The information is curated for

professionals in research and drug development, with a focus on delivering precise data and

procedural insights.

Core Physical and Chemical Properties
2,2,2-Trifluoroethylamine is a colorless liquid with the chemical formula C2H4F3N.[1][2] It is a

crucial reagent in various chemical syntheses.[3] The quantitative physical properties of this

compound are summarized in the table below for ease of reference and comparison.
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Property Value Temperature Pressure Citations

Molecular Weight 99.06 g/mol [1]

99.055 g/mol [2]

Density 1.2 g/cm³ (±0.1) [2]

1.262 g/mL 20 °C [4]

1.245 g/mL

Boiling Point 36.0 °C (±35.0) 760 mmHg [2]

36-37 °C [3][4]

37.00-38.00 °C

Melting Point 37-38 °C [2]

Flash Point -16.7 °C (±0.0) [2]

-16 °C (closed cup) [4]

Vapor Pressure
501.5 mmHg

(±0.1)
25 °C [2]

~7.6 psi 20 °C [4]

Refractive Index 1.301 20 °C [2][3][4]

LogP

(Octanol/Water

Partition

Coefficient)

0.24 [2]

0.481 [1]

Experimental Protocols
The determination of the physical properties of a volatile and flammable liquid like 2,2,2-
Trifluoroethylamine requires precise and controlled experimental methodologies. Below are

generalized protocols for measuring some of the key properties listed above.
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1. Determination of Boiling Point: The boiling point is typically determined at atmospheric

pressure. A common method involves distillation.

Apparatus: Distillation flask, condenser, thermometer, heating mantle, and receiving flask.

Procedure:

A sample of 2,2,2-Trifluoroethylamine is placed in the distillation flask along with boiling

chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly at the

vapor outlet to the condenser.

The sample is heated gently.

The temperature at which the liquid boils and a stable column of condensate forms on the

thermometer is recorded as the boiling point.[3][4]

2. Measurement of Density: The density of a liquid can be measured using a pycnometer or a

digital density meter.

Apparatus: Pycnometer (a flask with a specific volume), analytical balance, and a

temperature-controlled water bath.

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample liquid and placed in a water bath at a constant temperature

(e.g., 20°C) until thermal equilibrium is reached.[4]

The pycnometer is removed, dried, and weighed again.

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

3. Determination of Refractive Index: The refractive index is measured using a refractometer,

often an Abbé refractometer.
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Apparatus: Refractometer, constant temperature water bath, and a light source (usually a

sodium lamp).

Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of the 2,2,2-Trifluoroethylamine sample are placed on the prism of the

refractometer.[3][4]

The prism is closed, and the temperature is allowed to stabilize (e.g., at 20°C).

The light source is adjusted, and the telescope is moved until the dividing line between the

light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the scale.

Workflow and Process Visualization
To ensure the safe handling and use of 2,2,2-Trifluoroethylamine in a laboratory setting, a

logical workflow should be followed. The following diagram illustrates a typical experimental

workflow from preparation to waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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